Cas no 2229471-11-6 (2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol)

• Product Name: 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol
• CAS No: 2229471-11-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6168245
• PubChem ID: 165977632
• Update Time: 2025-07-02

2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol
• EN300-1975664
• 2229471-11-6

• Inchi： 1S/C11H14ClNO/c1-11(2)9(10(11)13)8-6(12)4-3-5-7(8)14/h3-5,9-10,14H,13H2,1-2H3
• InChI Key： HLHVMBDHUJVUDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C(C1(C)C)N)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol

Recent Advances in the Study of 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol (CAS: 2229471-11-6)

The compound 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol (CAS: 2229471-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol, emphasizing its efficient production through cyclopropanation reactions followed by selective functionalization. The compound's structural features, including the cyclopropyl ring and the chlorophenol moiety, are believed to contribute to its stability and reactivity, making it a promising candidate for further chemical modifications.

In terms of biological activity, preliminary investigations have demonstrated that 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol exhibits notable antimicrobial properties. In vitro assays against a range of bacterial and fungal pathogens have shown inhibitory effects at micromolar concentrations, suggesting its potential as a lead compound for the development of novel antibiotics. Additionally, molecular docking studies have indicated possible interactions with key microbial enzymes, providing insights into its mechanism of action.

Beyond its antimicrobial potential, recent research has explored the compound's application in cancer therapy. Studies have revealed that 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional treatments. The compound's ability to modulate cellular pathways involved in cell cycle regulation and apoptosis has sparked interest in its use as a chemotherapeutic agent or adjuvant.

Despite these promising findings, challenges remain in the development of 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. Researchers are currently investigating structural analogs and prodrug strategies to optimize the compound's pharmacokinetic properties.

In conclusion, 2-(3-amino-2,2-dimethylcyclopropyl)-3-chlorophenol represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic accessibility position it as a valuable scaffold for the development of new therapeutic agents. Continued research efforts are expected to uncover additional applications and refine its potential for clinical translation.